Cas no 2357722-69-9 (2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 2357722-69-9
• MF: C₁₂H₁₂N₄O₄
• MW: 276.24808216095
• CID: 6228319
• PubChem ID: 165893066
• Update Time: 2025-06-09

2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid
• 2357722-69-9
• EN300-7301667

• Inchi： 1S/C12H12N4O4/c17-10(18)6-9-13-11(16-15-9)14-12(19)20-7-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,17,18)(H2,13,14,15,16,19)
• InChI Key： JMJFDYQIDPRKPC-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(CC(=O)O)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.08585488g/mol
• Monoisotopic Mass: 276.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 117Ų

Additional information on 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid

2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid: An Overview of a Promising Compound in Medicinal Chemistry

2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 2357722-69-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole-based derivatives, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The core structure of 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid consists of a triazole ring substituted with a benzyl carbamate group and an acetic acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation in drug discovery and development.

Structural Characteristics: The compound's structure can be broken down into several key components. The central triazole ring is a five-membered heterocyclic compound with three nitrogen atoms, which provides stability and rigidity to the molecule. The benzyl carbamate group attached to the nitrogen atom of the triazole ring introduces hydrophobicity and increases the lipophilicity of the molecule. This feature is crucial for enhancing the compound's ability to cross biological membranes and reach its target sites within cells. The acetic acid moiety at the C-3 position of the triazole ring adds a carboxylic acid functional group, which can participate in hydrogen bonding and other non-covalent interactions with biomolecules.

Biological Activity: Recent studies have shown that 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid exhibits promising biological activity. One notable application is its potential as an antifungal agent. Triazole-based compounds are well-known for their antifungal properties, and this particular derivative has demonstrated significant activity against various fungal strains in vitro. The benzyl carbamate group may enhance its ability to penetrate fungal cell walls and inhibit essential enzymes involved in fungal metabolism.

In addition to its antifungal activity, this compound has also shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The carboxylic acid group may play a role in modulating these pathways by interacting with specific protein targets within the cell.

Synthetic Approaches: The synthesis of 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid has been reported using various methodologies. One common approach involves the reaction of 3-amino-1H-1,2,4-triazole with benzyl chloroformate to form the benzyl carbamate intermediate. This intermediate is then coupled with bromoacetic acid or a suitable derivative to obtain the final product. The synthetic route is designed to optimize yield and purity while minimizing side reactions and by-products.

Clinical Potential: While still in the early stages of research, the clinical potential of 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid is being actively explored. Preclinical studies have shown promising results in both antifungal and anticancer models, suggesting that this compound could be a valuable addition to existing therapeutic options. Further investigations are needed to evaluate its safety profile and efficacy in human trials.

Mechanism of Action: Understanding the mechanism of action of 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid is crucial for optimizing its therapeutic potential. Studies have indicated that it may act through multiple pathways. In fungal cells, it likely inhibits key enzymes involved in ergosterol biosynthesis, which is essential for maintaining cell membrane integrity. In cancer cells, it may disrupt signaling pathways such as PI3K/AKT/mTOR and MAPK/ERK, leading to cell cycle arrest and apoptosis.

Future Directions: The future research on 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid will focus on several key areas. First, optimizing its chemical structure to enhance potency and selectivity while reducing toxicity will be essential for advancing it into clinical trials. Second, identifying specific protein targets and elucidating the molecular mechanisms underlying its biological effects will provide valuable insights for rational drug design. Finally, exploring combination therapies with other antifungal or anticancer agents may offer synergistic benefits and improve treatment outcomes.

In conclusion, 2-(5-{[(benzyloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 2357722-69-9) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research efforts aim to fully characterize its properties and explore its potential as a novel therapeutic agent.